Cas no 1805209-27-1 (6-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine)

• Product Name: 6-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
• CAS No: 1805209-27-1
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4886661
• Update Time: 2025-10-28

6-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

• Inchi： 1S/C7H5BrF2INO/c8-2-3-1-4(11)5(6(9)10)7(13)12-3/h1,6H,2H2,(H,12,13)
• InChI Key： YGORUKROOIIZEO-UHFFFAOYSA-N
• SMILES： IC1C=C(CBr)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 6-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

Research Brief on 6-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS: 1805209-27-1)

The compound 6-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS: 1805209-27-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 6-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine, which make it a valuable intermediate in the synthesis of complex heterocyclic compounds. The presence of bromomethyl and iodopyridine moieties provides multiple reactive sites for further functionalization, enabling the development of novel bioactive molecules. Researchers have successfully utilized this compound in the construction of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 6-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine as a key building block in the synthesis of kinase inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against several oncogenic kinases, suggesting its potential as a lead compound for cancer therapy. The difluoromethyl group, in particular, was found to enhance the metabolic stability of the resulting inhibitors, addressing a common challenge in drug development.

Another notable application of this compound is in the field of radiopharmaceuticals. A recent preprint on bioRxiv detailed its use in the radiolabeling of pyridine derivatives for positron emission tomography (PET) imaging. The iodine atom in the 4-position of the pyridine ring allows for straightforward isotopic substitution with radioisotopes such as iodine-124, enabling the development of novel PET tracers for diagnosing and monitoring diseases.

From a synthetic chemistry perspective, advancements in the preparation of 6-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine have been reported. A 2024 paper in Organic Letters described an optimized one-pot synthesis route that significantly improves yield and reduces purification steps. This methodological improvement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the large-scale production and formulation of derivatives based on this scaffold. Current research efforts are focused on addressing these limitations while exploring new therapeutic areas where this compound might show efficacy. The unique combination of functional groups in 6-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine continues to make it a molecule of great interest in medicinal chemistry and drug discovery pipelines.